Cas no 1353993-36-8 (Cyclopropyl-[(S)-1-(2-hydroxy-ethyl)-pyrrolidin-3-yl]-carbamic acid benzyl ester)

• Product Name: Cyclopropyl-[(S)-1-(2-hydroxy-ethyl)-pyrrolidin-3-yl]-carbamic acid benzyl ester
• CAS No: 1353993-36-8
• MF: C₁₇H₂₄N₂O₃
• MW: 304.384064674377
• CID: 2163502
• Update Time: 2025-05-26

Cyclopropyl-[(S)-1-(2-hydroxy-ethyl)-pyrrolidin-3-yl]-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl-[(s)-1-(2-hydroxy-ethyl)-pyrrolidin-3-yl]-carbamic acid benzyl ester
• (S)-Benzyl cyclopropyl(1-(2-hydroxyethyl)pyrrolidin-3-yl)carbamate
• AM95121
• Cyclopropyl-[(S)-1-(2-hydroxyethyl)pyrrolidin-3-yl]carbamic acid benzyl ester
• Cyclopropyl-[(S)-1-(2-hydroxy-ethyl)-pyrrolidin-3-yl]-carbamic acid benzyl ester

• Inchi： 1S/C17H24N2O3/c20-11-10-18-9-8-16(12-18)19(15-6-7-15)17(21)22-13-14-4-2-1-3-5-14/h1-5,15-16,20H,6-13H2/t16-/m0/s1
• InChI Key： YFXVXJRMEUNTHG-INIZCTEOSA-N
• SMILES： O(CC1C=CC=CC=1)C(N([C@@H]1CN(CCO)CC1)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 367
• Topological Polar Surface Area: 53

Additional information on Cyclopropyl-[(S)-1-(2-hydroxy-ethyl)-pyrrolidin-3-yl]-carbamic acid benzyl ester

Introduction to Cyclopropyl-[(S)-1-(2-hydroxy-ethyl)-pyrrolidin-3-yl]-carbamic acid benzyl ester (CAS No. 1353993-36-8)

Cyclopropyl-[(S)-1-(2-hydroxy-ethyl)-pyrrolidin-3-yl]-carbamic acid benzyl ester, with the CAS number 1353993-36-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit potential therapeutic properties, making it a subject of extensive research and development. The unique structural features of this molecule, particularly its cyclopropyl and pyrrolidin-3-yl substituents, contribute to its distinctive chemical and biological properties.

The molecular structure of Cyclopropyl-[(S)-1-(2-hydroxy-ethyl)-pyrrolidin-3-yl]-carbamic acid benzyl ester is characterized by a benzyl ester group attached to a carbamic acid moiety, which is further linked to a chiral pyrrolidine ring. The presence of the (S)-configuration at the nitrogen atom of the pyrrolidine ring introduces stereoselectivity, a crucial factor in drug design and development. This stereochemical feature is essential for ensuring the efficacy and safety of pharmaceutical compounds, as different stereoisomers can exhibit varying biological activities.

In recent years, there has been growing interest in the development of novel drugs that target specific biological pathways. Cyclopropyl-[(S)-1-(2-hydroxy-ethyl)-pyrrolidin-3-yl]-carbamic acid benzyl ester has been studied for its potential role in modulating various biological processes. Its structural motif suggests that it may interact with biological targets such as enzymes and receptors, thereby influencing cellular functions. This has prompted researchers to explore its potential applications in treating a range of diseases, including neurological disorders and inflammatory conditions.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as chiral resolution and asymmetric synthesis, is crucial for obtaining the desired enantiomerically pure form. These synthetic strategies are essential for producing pharmaceutical-grade materials that meet stringent regulatory requirements.

One of the most compelling aspects of Cyclopropyl-[(S)-1-(2-hydroxy-ethyl)-pyrrolidin-3-yl]-carbamic acid benzyl ester is its potential as a lead compound for drug discovery. Researchers have leveraged its structural framework to design derivatives with enhanced pharmacological properties. By modifying specific functional groups or introducing new substituents, scientists aim to optimize potency, selectivity, and pharmacokinetic profiles. Such modifications are critical for developing drugs that are both effective and well-tolerated by patients.

The benzyl ester group in this compound plays a significant role in its chemical behavior. It serves as a protecting group for the carbamic acid moiety, allowing for selective reactions at other sites within the molecule. Once the protecting group is removed under appropriate conditions, the carbamic acid can participate in further transformations, such as coupling reactions or hydrolysis. This versatility makes it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the importance of understanding the metabolic fate of pharmaceutical compounds. In vitro and in vivo studies on Cyclopropyl-[(S)-1-(2-hydroxy-ethyl)-pyrrolidin-3-yl]-carbamic acid benzyl ester have provided insights into how it is processed by biological systems. These studies have revealed that the compound undergoes biotransformation through various pathways, including oxidation and hydrolysis. Understanding these metabolic routes is crucial for predicting drug interactions and adverse effects.

The chiral nature of this compound also raises interesting questions about its interaction with biological targets. Enzymes and receptors often exhibit high specificity for particular stereoisomers, meaning that the (S)-configuration may be essential for achieving the desired therapeutic effect. This has prompted researchers to investigate how stereochemistry influences binding affinity and efficacy. Such studies are fundamental to rational drug design and development.

In conclusion, Cyclopropyl-[(S)-1-(2-hydroxy-ethyl)-pyrrolidin-3-yl]-carbamic acid benzyl ester (CAS No. 1353993-36-8) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with its stereochemical complexity, make it an attractive candidate for further investigation. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an important role in the development of novel therapeutic agents.